Cas no 1211580-83-4 (4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE)

4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one is a brominated isoquinoline derivative with a dimethoxy substitution pattern, serving as a valuable intermediate in organic synthesis and pharmaceutical research. Its structural features, including the bromo and methoxy functional groups, enhance reactivity in cross-coupling reactions and other transformations, making it useful for constructing complex heterocyclic frameworks. The compound exhibits potential utility in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological or oncological pathways. Its well-defined crystalline form ensures consistent purity and handling stability, facilitating precise experimental applications. Researchers value this compound for its versatility in scaffold modification and its role in exploratory drug discovery.
4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE structure
1211580-83-4 structure
Product Name:4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE
CAS No:1211580-83-4
MF:C11H10BrNO3
MW:284.10600233078
MDL:MFCD25956611
CID:2889449
PubChem ID:46914949
Update Time:2025-06-07

4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE
    • 1(2H)-Isoquinolinone, 4-bromo-6,7-dimethoxy-
    • MDL: MFCD25956611
    • Inchi: 1S/C11H10BrNO3/c1-15-9-3-6-7(4-10(9)16-2)11(14)13-5-8(6)12/h3-5H,1-2H3,(H,13,14)
    • InChI Key: VHOAOBVDTWORLT-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=C(OC)C(OC)=C2)C(Br)=CN1

Computed Properties

  • Exact Mass: 282.98441g/mol
  • Monoisotopic Mass: 282.98441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.6Ų

4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189009262-1g
4-Bromo-6,7-dimethoxyisoquinolin-1(2h)-one
1211580-83-4 95%
1g
$868.84 2023-09-04
eNovation Chemicals LLC
Y1198084-1g
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one
1211580-83-4 95%
1g
$1375 2024-07-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00935861-1g
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one
1211580-83-4 95%
1g
¥5509.0 2023-04-05
eNovation Chemicals LLC
Y1198084-1g
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one
1211580-83-4 95%
1g
$1375 2025-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1527643-1g
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one
1211580-83-4 98%
1g
¥11700.00 2024-08-09
eNovation Chemicals LLC
Y1198084-1g
4-Bromo-6,7-dimethoxyisoquinolin-1(2H)-one
1211580-83-4 95%
1g
$1375 2025-02-25

Additional information on 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE

Recent Advances in the Study of 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE (CAS: 1211580-83-4)

The compound 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE (CAS: 1211580-83-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its isoquinoline core structure, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The presence of bromo and dimethoxy functional groups on the isoquinoline scaffold makes it a versatile intermediate for further chemical modifications, enabling the development of novel therapeutic agents.

Recent research has focused on the synthesis and characterization of 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE, with particular emphasis on its role as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a palladium-catalyzed cross-coupling reaction, highlighting its potential as a precursor for the development of kinase inhibitors. The study also reported preliminary biological evaluations, indicating moderate inhibitory activity against certain protein kinases implicated in cancer progression.

In addition to its synthetic utility, 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) explored its interaction with G-protein-coupled receptors (GPCRs), suggesting that the compound may act as a modulator of specific GPCR subtypes involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory drugs targeting GPCRs, although further in vivo studies are required to validate these observations.

The pharmacological potential of 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE extends beyond kinase inhibition and GPCR modulation. A collaborative study between academic and industrial researchers (Nature Chemical Biology, 2023) identified this compound as a hit in a high-throughput screen for small molecules that disrupt protein-protein interactions (PPIs) critical for viral replication. The study provided structural insights into the binding mode of the compound with viral proteins, laying the groundwork for the design of antiviral agents.

Despite these promising developments, challenges remain in the optimization of 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE for therapeutic use. Issues such as solubility, metabolic stability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and machine learning have facilitated the prediction of optimal modifications to enhance the drug-like properties of this scaffold, as reported in a recent review in Chemical Science (2024).

In conclusion, 4-BROMO-6,7-DIMETHOXYISOQUINOLIN-1(2H)-ONE (CAS: 1211580-83-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its utility as a synthetic intermediate and its direct biological effects make it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological profile and exploring its potential in treating various diseases, including cancer, inflammation, and viral infections.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm